Cas no 68347-90-0 (2-{6-methylimidazo2,1-b1,3thiazol-3-yl}acetic Acid)

2-{6-Methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic acid is a heterocyclic compound featuring a fused imidazothiazole core with a methyl substituent at the 6-position and an acetic acid functional group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability, while the carboxylic acid moiety allows for further derivatization via esterification, amidation, or other coupling reactions. The compound is particularly useful in the development of bioactive molecules due to its potential to modulate biological activity through targeted interactions. High purity and consistent synthesis protocols ensure reliability for research and industrial applications.

2-{6-methylimidazo2,1-b1,3thiazol-3-yl}acetic Acid structure

68347-90-0 structure

Product Name:2-{6-methylimidazo2,1-b1,3thiazol-3-yl}acetic Acid

CAS No:68347-90-0

MF:C₈H₈N₂O₂S

MW:196.226320266724

MDL:MFCD02070156

CID:877701

PubChem ID:12461970

Update Time:2025-06-09

2-{6-methylimidazo2,1-b1,3thiazol-3-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

- (6-METHYLIMIDAZO[2,1-B][1,3]THIAZOL-3-YL)ACETIC ACID
- 2-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid
- (6-methyl-imidazo[2,1-b]thiazol-3-yl)-acetic acid
- 6-Methylimidazo< 2.1-b> thiazol-3-essigsaeure
- AC1Q2OIZ
- AG-G-62323
- CTK5C7845
- HMS1759M07
- Oprea1_421728
- SureCN3782237
- CTNHTIHQPGDYJK-UHFFFAOYSA-N
- MFCD02070156
- DTXSID30499206
- (6-methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid, AldrichCPR
- 2-(6-methylimidazo[2,1-b]thiazol-3-yl)acetic acid
- AKOS000119200
- EN300-24017
- SCHEMBL3782237
- CS-0241887
- (6-METHYLIMIDAZO[2,1-B][1,3]THIAZOL-3-YL)ACETICACID
- 68347-90-0
- Z168812566
- 2-(6-methylimidazo[2,1-b]thiazol-3-yl)aceticacid
- 2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic acid
- 2-{6-methylimidazo2,1-b1,3thiazol-3-yl}acetic Acid
- MDL： MFCD02070156
- Inchi： 1S/C8H8N2O2S/c1-5-3-10-6(2-7(11)12)4-13-8(10)9-5/h3-4H,2H2,1H3,(H,11,12)
- InChI Key： CTNHTIHQPGDYJK-UHFFFAOYSA-N
- SMILES： S1C=C(CC(=O)O)N2C=C(C)N=C12

Computed Properties

Exact Mass: 196.03074
Monoisotopic Mass: 196.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 82.8Å²

Experimental Properties

PSA: 54.6

2-{6-methylimidazo2,1-b1,3thiazol-3-yl}acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M782588-10mg	2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic Acid	68347-90-0		10mg	$ 50.00	2022-06-03
TRC	M782588-50mg	2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic Acid	68347-90-0		50mg	$ 160.00	2022-06-03
TRC	M782588-100mg	2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic Acid	68347-90-0		100mg	$ 250.00	2022-06-03
Enamine	EN300-24017-0.05g	2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic acid	68347-90-0	95.0%	0.05g	$81.0	2025-03-21
Enamine	EN300-24017-0.1g	2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic acid	68347-90-0	95.0%	0.1g	$120.0	2025-03-21
Enamine	EN300-24017-0.25g	2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic acid	68347-90-0	95.0%	0.25g	$172.0	2025-03-21
Enamine	EN300-24017-0.5g	2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic acid	68347-90-0	95.0%	0.5g	$320.0	2025-03-21
Enamine	EN300-24017-1.0g	2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic acid	68347-90-0	95.0%	1.0g	$428.0	2025-03-21
Enamine	EN300-24017-2.5g	2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic acid	68347-90-0	95.0%	2.5g	$838.0	2025-03-21
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